Cas no 5417-24-3 (4-(Dibutylamino)-butyronitrile)

4-(Dibutylamino)-butyronitrile structure
5417-24-3 structure
Product name:4-(Dibutylamino)-butyronitrile
CAS No:5417-24-3
MF:C12H24N2
MW:196.33236
CID:1587913
PubChem ID:52348

4-(Dibutylamino)-butyronitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(dibutylamino)butanenitrile
    • AC1Q2WT7
    • 4-dibutylamino-butyronitrile
    • CTK4J9887
    • AC1L1CRQ
    • EINECS 226-516-8
    • NSC7386
    • 4-(N,N-DIBUTYLAMINO)-BUTANENITRILE
    • 4-(Dibutylamino)butyronitrile
    • 4-(N,N-DIBUTYLAMINO)-BUTYRONITRILE
    • 4-DIBUTYLAMINOBUTYRONITRILE
    • SCHEMBL147519
    • VQPZLDJVFUXXGU-UHFFFAOYSA-N
    • Butanenitrile (9CI), 4-(dibutylamino)-
    • Butyronitrile (8CI), 4-(dibutylamino)-
    • DTXSID90202516
    • NSC-7386
    • Butanenitrile, 4-(dibutylamino)-
    • HF3D7F9VNP
    • NS00032988
    • NSC 7386
    • AKOS009061023
    • 4-(DIBUTYLAMINO)-BUTYRONITRILE
    • 5417-24-3
    • 4-(Dibutylamino)-butyronitrile
    • Inchi: InChI=1S/C12H24N2/c1-3-5-10-14(11-6-4-2)12-8-7-9-13/h3-8,10-12H2,1-2H3
    • InChI Key: VQPZLDJVFUXXGU-UHFFFAOYSA-N
    • SMILES: CCCCN(CCCC)CCCC#N

Computed Properties

  • Exact Mass: 196.19412
  • Monoisotopic Mass: 196.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03
  • LogP: 3.19238

4-(Dibutylamino)-butyronitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D462353-100mg
4-(Dibutylamino)-butyronitrile
5417-24-3
100mg
$ 185.00 2022-06-05
TRC
D462353-50mg
4-(Dibutylamino)-butyronitrile
5417-24-3
50mg
$ 115.00 2022-06-05
TRC
D462353-10mg
4-(Dibutylamino)-butyronitrile
5417-24-3
10mg
$ 50.00 2022-06-05

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